Cas no 1424-52-8 (Benzenesulfonyl isothiocyanate, 4-methyl-)

• Product Name: Benzenesulfonyl isothiocyanate, 4-methyl-
• CAS No: 1424-52-8
• MF: C₈H₇NO₂S₂
• MW: 213.27667927742
• CID: 1311235
• PubChem ID: 4738534
• Update Time: 2025-04-20

Benzenesulfonyl isothiocyanate, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl isothiocyanate, 4-methyl-
• 4-methyl-N-(sulfanylidenemethylidene)benzenesulfonamide
• DTXSID00406225
• 1424-52-8
• SCHEMBL6990064
• 4-methylbenzenesulfonyl isothiocyanate
• AKOS002664390

• Inchi： 1S/C8H7NO2S2/c1-7-2-4-8(5-3-7)13(10,11)9-6-12/h2-5H,1H3
• InChI Key： MCFSCNLXHWWPOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N=C=S)(=O)=O

Computed Properties

• Exact Mass: 212.99191
• Monoisotopic Mass: 212.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 46.5